Cas no 2171739-07-2 (methyl 2-amino-5-(propan-2-yloxy)pentanoate)

• Product Name: methyl 2-amino-5-(propan-2-yloxy)pentanoate
• CAS No: 2171739-07-2
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6138661
• PubChem ID: 137949441
• Update Time: 2025-06-12

methyl 2-amino-5-(propan-2-yloxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-(propan-2-yloxy)pentanoate
• 2171739-07-2
• EN300-1299707
• Methyl 2-amino-5-propan-2-yloxypentanoate

• Inchi： 1S/C9H19NO3/c1-7(2)13-6-4-5-8(10)9(11)12-3/h7-8H,4-6,10H2,1-3H3
• InChI Key： YBVJJKHDOPVABA-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCC(C(=O)OC)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-5-(propan-2-yloxy)pentanoate

Methyl 2-amino-5-(propan-2-yloxy)pentanoate (CAS No. 2171739-07-2): A Comprehensive Overview

Methyl 2-amino-5-(propan-2-yloxy)pentanoate, identified by the chemical compound code CAS No. 2171739-07-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural configuration, exhibits potential applications in various biochemical pathways and drug development processes. The detailed exploration of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of methyl 2-amino-5-(propan-2-yloxy)pentanoate consists of a pentanoate backbone with an amino group at the second carbon and an isopropoxy group at the fifth carbon. This specific arrangement contributes to its reactivity and interaction with biological systems. The presence of both polar functional groups enhances its solubility in polar solvents, making it suitable for various biochemical assays and drug formulation processes.

In recent years, there has been growing interest in the synthesis and characterization of this compound due to its potential role as an intermediate in the production of bioactive molecules. Researchers have been exploring its utility in the development of novel therapeutic agents that target specific enzymatic pathways. For instance, studies have suggested that derivatives of methyl 2-amino-5-(propan-2-yloxy)pentanoate may exhibit inhibitory effects on certain kinases, which are crucial enzymes in many cellular signaling cascades.

The synthesis of methyl 2-amino-5-(propan-2-yloxy)pentanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired molecular configuration. The optimization of these synthetic pathways is essential for industrial-scale production and for ensuring the reproducibility of experimental results.

One of the most compelling aspects of methyl 2-amino-5-(propan-2-yloxy)pentanoate is its potential application in drug discovery. The compound's structural features make it a versatile scaffold for designing molecules with specific biological activities. For example, modifications to the isopropoxy group have been investigated for their ability to enhance binding affinity to target proteins. Additionally, the amino group provides a site for further derivatization, allowing researchers to tailor the molecule's properties for particular therapeutic applications.

Recent research has highlighted the compound's role in investigating novel mechanisms of action for therapeutic agents. By studying how methyl 2-amino-5-(propan-2-yloxy)pentanoate interacts with biological targets, scientists can gain insights into potential drug mechanisms and identify new therapeutic strategies. This approach has been particularly valuable in the development of drugs targeting neurological disorders, where precise modulation of enzymatic activity is crucial.

The pharmacokinetic properties of methyl 2-amino-5-(propan-2-yloxy)pentanoate are also areas of active investigation. Understanding how the compound is metabolized and distributed within the body is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways and interactions with biological systems.

In conclusion, methyl 2-amino-5-(propan-2-yloxy)pentanoate (CAS No. 2171739-07-2) represents a significant compound in pharmaceutical chemistry with diverse applications in drug development and biochemical research. Its unique structural features and potential biological activities make it a valuable tool for exploring new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in advancing medical science.